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Compound of Interest

Compound Name: (R)-HTS-3
Cat. No.: B10830602
Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper
chemical handling is paramount. This document provides a comprehensive, step-by-step guide
for the proper disposal of (R)-HTS-3, a potent and selective inhibitor of lysophosphatidylcholine
acyltransferase 3 (LPCAT3). Adherence to these procedures is critical for personnel safety and
environmental compliance.

(R)-HTS-3 is a research chemical and should be handled by trained professionals only. This
product is not for human or veterinary use.[1]

Key Compound Information

A summary of the essential physical and chemical properties of (R)-HTS-3 is provided below.
This information is vital for understanding the compound's characteristics during handling and
disposal.
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Property Value

N-[(2R)-2-(dimethylamino)-2-phenylethyl]-3,5-
difluoro-benzamide

Formal Name

CAS Number 2771208-83-2[1][2][3]

Molecular Formula C17H18F2N20[1][3]

Formula Weight 304.3 g/mol [1]

Purity >98%[1]

Formulation A 10 mg/ml solution in ethanol[1]
Solubility Ethanol: 10 mg/mi[1]

Storage -20°C[1]

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to wear appropriate personal protective
equipment (PPE). All handling of (R)-HTS-3 should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or chemical goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: Laboratory coat.

In the event of accidental exposure, follow these first-aid measures and seek immediate
medical attention:

e If Inhaled: Move to fresh air.
 In Case of Skin Contact: Immediately wash with soap and plenty of water.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.
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« If Swallowed: Do not induce vomiting. Rinse mouth with water.

Step-by-Step Disposal Procedure

The primary method for the disposal of (R)-HTS-3 and its contaminated materials is through a
licensed professional waste disposal service. Do not attempt to dispose of this chemical down
the drain or in regular trash.

+ Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with (R)-HTS-3, including unused
product, empty vials, contaminated labware (e.g., weighing boats, pipette tips), and
contaminated PPE, in a designated and clearly labeled hazardous waste container.[4]

o Liquid Waste: Collect any solutions containing (R)-HTS-3 in a separate, compatible, and
clearly labeled hazardous waste container.[4] Do not mix with other incompatible waste
streams.

» Container Management:
o Use only approved, sealable, and non-reactive containers for waste collection.[4][5]
o Ensure containers are in good condition and are properly closed when not in use.[5][6]

o Label the waste container clearly with "(R)-HTS-3 Waste," "Hazardous Waste," and any
other identifiers required by your institution's Environmental Health and Safety (EHS)
department.[4][5][6]

o Storage of Waste:

o Store the hazardous waste container in a designated, well-ventilated, and secure area
away from incompatible materials.

o Follow your institution's guidelines for the maximum allowable accumulation time for
hazardous waste.

» Arranging for Disposal:
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o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Provide them with all necessary information about the waste, including the name of the
chemical and the estimated quantity.

Experimental Protocols

Currently, there are no established experimental protocols for the chemical neutralization or
deactivation of (R)-HTS-3 at the laboratory level. Therefore, the mandated procedure is the
collection and disposal of the chemical waste by a licensed and approved waste management

facility.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of (R)-HTS-3 waste in a

laboratory setting.
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Caption: Disposal workflow for (R)-HTS-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]
2. selleckchem.com [selleckchem.com]
3. medkoo.com [medkoo.com]

e 4. benchchem.com [benchchem.com]

5. geo.utexas.edu [geo.utexas.edu]

6. louisville.edu [louisville.edu]

¢ To cite this document: BenchChem. [Essential Guide to the Safe Disposal of (R)-HTS-3].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830602/docs#essential-guide-to-the-safe-disposal-
of-r-hts-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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